Cas no 446028-38-2 (1-(adamantan-1-yl)-4-(2,5-dimethoxybenzenesulfonyl)piperazine)

• Product Name: 1-(adamantan-1-yl)-4-(2,5-dimethoxybenzenesulfonyl)piperazine
• CAS No: 446028-38-2
• MF: C₂₂H₃₂N₂O₄S
• MW: 420.56548500061
• CID: 6533541
• Update Time: 2025-09-21

1-(adamantan-1-yl)-4-(2,5-dimethoxybenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(adamantan-1-yl)-4-(2,5-dimethoxybenzenesulfonyl)piperazine
• 1-(1-adamantyl)-4-(2,5-dimethoxyphenyl)sulfonylpiperazine

• Inchi： 1S/C22H32N2O4S/c1-27-19-3-4-20(28-2)21(12-19)29(25,26)24-7-5-23(6-8-24)22-13-16-9-17(14-22)11-18(10-16)15-22/h3-4,12,16-18H,5-11,13-15H2,1-2H3
• InChI Key： RRUHRQCUOJRTHJ-UHFFFAOYSA-N
• SMILES： N1(C23CC4CC(CC(C4)C2)C3)CCN(S(C2=CC(OC)=CC=C2OC)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(adamantan-1-yl)-4-(2,5-dimethoxybenzenesulfonyl)piperazine

Professional Introduction to 1-(adamantan-1-yl)-4-(2,5-dimethoxybenzenesulfonyl)piperazine (CAS No. 446028-38-2)

1-(adamantan-1-yl)-4-(2,5-dimethoxybenzenesulfonyl)piperazine is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 446028-38-2, represents a unique combination of structural features that make it particularly intriguing for various applications in medicinal chemistry. The presence of both the adamantanyl and dimethoxybenzènesulfonyl groups in its molecular structure imparts distinct properties that are being explored for their potential in drug discovery and therapeutic interventions.

The compound's structure is characterized by a piperazine core, which is a six-membered aromatic heterocycle containing two nitrogen atoms. This core is particularly valuable in medicinal chemistry due to its ability to form stable hydrogen bonds and interact with biological targets. The incorporation of an adamantan-1-yl group at the first position of the piperazine ring enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for further investigation in pharmacological studies.

The second substituent, 4-(2,5-dimethoxybenzenesulfonyl), introduces a highly polar and electronically rich moiety to the molecule. This group not only contributes to the overall solubility of the compound in various solvents but also provides multiple sites for potential interactions with biological targets. The dimethoxybenzene part of this group can engage in π-stacking interactions and hydrogen bonding, which are crucial for modulating the activity of enzymes and receptors.

In recent years, there has been a growing interest in exploring the therapeutic potential of piperazine derivatives due to their diverse biological activities. Studies have shown that compounds containing the piperazine scaffold exhibit properties such as antipsychotic, antidepressant, antihistaminic, and anti-inflammatory effects. The specific combination of structural elements in 1-(adamantan-1-yl)-4-(2,5-dimethoxybenzenesulfonyl)piperazine positions it as a versatile tool for investigating these pharmacological pathways.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been particularly interested in its ability to modulate neurotransmitter systems, which could have implications for treating neurological disorders such as schizophrenia and depression. The adamantanyl group's stability and resistance to metabolic degradation further enhance its suitability for such applications.

The dimethoxybenzenesulfonyl moiety adds another layer of complexity to the compound's pharmacological profile. This group has been shown to interact with various enzymes and receptors, including those involved in pain perception and inflammation. By targeting these pathways, 1-(adamantan-1-yl)-4-(2,5-dimethoxybenzenesulfonyl)piperazine may offer new insights into developing treatments for conditions such as chronic pain and inflammatory diseases.

Recent advancements in computational chemistry have also facilitated a deeper understanding of how this compound interacts with biological targets. Molecular docking studies have revealed that it can bind effectively to several key enzymes and receptors, suggesting multiple avenues for therapeutic intervention. These studies provide valuable insights into the compound's mechanism of action and help guide further experimental investigations.

The synthesis of 1-(adamantan-1-yl)-4-(2,5-dimethoxybenzenesulfonyl)piperazine presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant progress in optimizing production processes for such compounds. Techniques such as multi-step organic synthesis combined with advanced purification methods have enabled researchers to obtain high-purity samples suitable for detailed pharmacological studies.

In conclusion, 1-(adamantan-1-yl)-4-(2,5-dimethoxybenzenesulfonyl)piperazine (CAS No. 446028-38-2) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at treating neurological disorders, chronic pain, and inflammatory conditions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutic agents.